Cas no 105184-37-0 (Splenopentin diacetate)

• Product Name: Splenopentin diacetate
• CAS No: 105184-37-0
• MF: C₃₅H₅₉N₉O₁₃
• MW: 813.895468950272
• CID: 62528
• PubChem ID: 53394818
• Update Time: 2025-05-28

Splenopentin diacetate Chemical and Physical Properties

Names and Identifiers

• Splenopentin diacetate
• L-Arginyl-L-lysyl-L-alpha-glutamyl-L-valyl-L-tyrosine diacetate
• ARG-LYS-GLU-VAL-TYR
• Splenopentin Acetate
• ARG-LYS-GLU-VAL-TYR ACETATE
• ARG-LYS-GLU-VAL-TYR ACETATE SALT
• SP-5 ACETATE SALT
• SP-5,Splenin Fragment 32-36,Splenopentin
• SPLENIN FRAGMENT 32-36 ACETATE SALT
• SPLENOPENTIN ACETATE SALT
• acetic acid;4-[[6-amino-2-[[2-amino-5-(diaminomethylideneamino)pentanoyl]amino]hexanoyl]amino]-5-[[1-[[1-carboxy-2-(4-hydroxyphenyl)ethyl]amino]-3-methyl-1-oxobutan-2-yl]amino]-5-oxopentanoic acid
• ARG-LYS-GLU-VAL-TYRACETATESALT
• FT-0659533
• 105184-37-0

• Inchi： 1S/C31H51N9O9.2C2H4O2/c1-17(2)25(29(47)39-23(30(48)49)16-18-8-10-19(41)11-9-18)40-28(46)22(12-13-24(42)43)38-27(45)21(7-3-4-14-32)37-26(44)20(33)6-5-15-36-31(34)35;2*1-2(3)4/h8-11,17,20-23,25,41H,3-7,12-16,32-33H2,1-2H3,(H,37,44)(H,38,45)(H,39,47)(H,40,46)(H,42,43)(H,48,49)(H4,34,35,36);2*1H3,(H,3,4)
• InChI Key： VJGQADLDXWXFKW-UHFFFAOYSA-N
• SMILES： O=C(C(CCC(=O)O)NC(C(CCCCN)NC(C(CCC/N=C(\N)/N)N)=O)=O)NC(C(NC(C(=O)O)CC1C=CC(=CC=1)O)=O)C(C)C.OC(C)=O.OC(C)=O

Computed Properties

• Exact Mass: 753.40200
• Monoisotopic Mass: 813.423
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 13
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 57
• Rotatable Bond Count: 23
• Complexity: 1160
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 64
• XLogP3: nothing
• Topological Polar Surface Area: 402A^2

Experimental Properties

• PSA: 362.47000
• LogP: 2.44490

Splenopentin diacetate Security Information

• WGK Germany：3
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides
• Other Chemical Reagents